Cas no 1805658-07-4 (Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate
• CAS No: 1805658-07-4
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4944823
• Update Time: 2025-06-09

Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H13F2NO3/c1-2-19-12(18)5-10-9(6-16)3-8(7-17)4-11(10)13(14)15/h3-4,13,17H,2,5,7H2,1H3
• InChI Key： PZFFOGAYLICCPF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C(C#N)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate (CAS No. 1805658-07-4)

Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate (CAS No. 1805658-07-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique cyano and difluoromethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a hydroxymethyl substituent, further enhances its utility in designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in modern chemistry has positioned Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate as a compound of interest. Fluorination is a key strategy in medicinal chemistry to improve metabolic stability and bioavailability, which aligns with current trends in green chemistry and sustainable synthesis. Users often inquire about its synthesis methods, solubility profiles, and compatibility with other reagents, reflecting its relevance in optimizing chemical processes. Additionally, its role in developing heterocyclic scaffolds—a hotspot in pharmaceutical R&D—further underscores its importance.

From an industrial perspective, CAS No. 1805658-07-4 is often explored for its potential in creating high-performance materials and specialty chemicals. The compound’s ester functionality allows for facile derivatization, enabling tailored modifications for specific applications. For instance, its incorporation into polymer matrices or coatings could enhance material properties such as durability and resistance to environmental stressors. This adaptability makes it a subject of frequent searches among material scientists and engineers seeking innovative solutions.

Another area of interest is the compound’s role in catalysis and ligand design. The cyano group in Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate can act as a coordinating site for metal ions, facilitating the development of novel catalytic systems. This property is particularly valuable in asymmetric synthesis, where precision and efficiency are paramount. Researchers often investigate its behavior under various reaction conditions, contributing to the broader understanding of structure-activity relationships in synthetic chemistry.

In summary, Ethyl 2-cyano-6-difluoromethyl-4-(hydroxymethyl)phenylacetate (CAS No. 1805658-07-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile continue to inspire innovation across scientific disciplines, making it a focal point for both academic and industrial research. As the demand for functionalized intermediates grows, this compound is poised to remain a critical tool in the chemist’s arsenal.